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Compound of Interest

Compound Name: (2-Fluorobenzyl)hydrazine

Cat. No.: B057542 Get Quote

An In-depth Technical Guide to (2-Fluorobenzyl)hydrazine (CAS 51859-98-4)

This technical guide provides a comprehensive overview of (2-Fluorobenzyl)hydrazine, a key

intermediate in pharmaceutical and chemical synthesis. The information is intended for

researchers, scientists, and professionals involved in drug development and organic synthesis.

Chemical and Physical Properties
(2-Fluorobenzyl)hydrazine is a fluorinated aromatic hydrazine derivative. The presence of the

fluorine atom can influence the lipophilicity, metabolic stability, and binding affinity of

downstream compounds, making it a valuable building block in medicinal chemistry.[1]
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Property Value Source(s)

CAS Number 51859-98-4 [2][3][4]

Molecular Formula C₇H₉FN₂ [2][3][5]

Molecular Weight 140.16 g/mol [2][3][5]

IUPAC Name
(2-

fluorophenyl)methylhydrazine
[3][6]

Synonyms

1-[(2-

Fluorophenyl)methyl]hydrazine

, ((2-

Fluorophenyl)methyl)hydrazine

[2][3]

Physical Form Liquid [2][4][5]

Color Colorless to pale yellow [5]

Boiling Point ~265.8°C at 760 mmHg [2][4]

Density (Predicted) 1.144 g/cm³ [2]

Solubility
Soluble in water and organic

solvents
[5]

Purity ≥95% - 98% [4][5][7]

Storage Conditions

-20°C, protect from light,

stored under an inert

atmosphere

[2][4]

Safety and Handling
(2-Fluorobenzyl)hydrazine is classified as a hazardous substance and requires careful

handling in a well-ventilated area, away from ignition sources.[2] Personal protective

equipment, including gloves and safety goggles, is mandatory.[2]
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Hazard Class GHS Classification Source(s)

Acute Toxicity (Oral) Toxic if swallowed (H301) [3][4]

Acute Toxicity (Dermal)
Toxic in contact with skin

(H311)
[3]

Acute Toxicity (Inhalation) Toxic if inhaled (H331) [3]

Skin Corrosion/Irritation Causes skin irritation (H315) [3][4]

Eye Damage/Irritation
Causes serious eye irritation

(H319)
[3][4]

Synthesis Protocols
The primary synthesis route for (2-Fluorobenzyl)hydrazine involves the reaction of a 2-

fluorobenzyl halide with hydrazine hydrate.[2][8] While specific, detailed industrial protocols are

proprietary, the general chemical transformation is well-established.

A representative laboratory-scale synthesis for the hydrochloride salt is described as follows: 2-

Fluorobenzyl chloride is slowly added to a cooled aqueous solution of hydrazine hydrate. The

reaction mixture is then warmed to room temperature and stirred for several hours. After

reaction completion, the product is extracted with a solvent like dichloromethane.[9]

Below is a generalized workflow for the synthesis of (2-Fluorobenzyl)hydrazine.
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General Synthesis Workflow for (2-Fluorobenzyl)hydrazine
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Caption: Generalized workflow for the synthesis of (2-Fluorobenzyl)hydrazine.

Applications in Research and Development
(2-Fluorobenzyl)hydrazine serves as a crucial intermediate in the synthesis of various

pharmaceutical compounds and complex organic molecules.[2][5] It is a versatile building block

for creating nitrogen-containing heterocycles, which are common scaffolds in drug discovery.[1]

For instance, it has been used in the production of acylamino substituted

benzylbenzohydrazide derivatives, which are of interest in drug development.[2] The hydrazine

functional group readily reacts with carbonyl compounds to form hydrazones, which can then

be cyclized to form various heterocyclic systems.
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Role of (2-Fluorobenzyl)hydrazine in Synthesis
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Caption: Synthetic utility of (2-Fluorobenzyl)hydrazine.

Analytical Methods
The analysis of hydrazine compounds, including (2-Fluorobenzyl)hydrazine, typically relies on

standard chromatographic and spectroscopic techniques. While specific validated protocols for

this compound are not publicly available, general methods for hydrazines can be adapted.

These include High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC),

and spectrophotometry.[10] Furthermore, ¹⁹F NMR spectroscopy has been utilized for the chiral

analysis of monosaccharides derivatized with the related compound 2-fluorophenyl hydrazine,

suggesting its applicability for fluorine-containing compounds.[11]

A general workflow for the quality control analysis of (2-Fluorobenzyl)hydrazine is outlined

below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b057542?utm_src=pdf-body-img
https://www.benchchem.com/product/b057542?utm_src=pdf-body
https://www.benchchem.com/product/b057542?utm_src=pdf-body
https://www.atsdr.cdc.gov/toxprofiles/tp100-c6.pdf
https://pubs.acs.org/doi/abs/10.1021/acs.analchem.3c03586
https://www.benchchem.com/product/b057542?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Analytical Workflow
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Caption: Quality control workflow for (2-Fluorobenzyl)hydrazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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